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Compound of Interest

Compound Name: Difluoromalonic acid

Cat. No.: B072460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Difluoromalonic acid, a geminal difluorinated carboxylic acid, is a valuable building block in

medicinal chemistry and materials science. Its unique electronic properties, arising from the

presence of two fluorine atoms on the alpha-carbon, impart distinct characteristics to molecules

incorporating this moiety. This technical guide provides an in-depth overview of the safety,

handling, and experimental considerations for difluoromalonic acid, with a focus on its

relevance to researchers and professionals in drug development.

Safety and Hazard Information
Proper handling of difluoromalonic acid is paramount due to its corrosive and toxic nature.

The following information is summarized from the Safety Data Sheet (SDS) provided by

Synquest Labs.[1]

GHS Hazard Classification
Difluoromalonic acid is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazard statements:

H302: Harmful if swallowed.[1]

H314: Causes severe skin burns and eye damage.[1]
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H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Danger[1]

Hazard Pictograms:

Corrosion (GHS05)

Health Hazard/Hazardous to the Ozone Layer (GHS07)

First Aid Measures
In case of exposure, immediate action is critical.

Exposure Route First Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Get immediate medical

advice/attention.[1]

Skin Contact

Wash with plenty of soap and water. Remove

contaminated clothing and shoes. Get

immediate medical advice/attention.[1]

Eye Contact

Immediately flush eyes thoroughly with water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Get

immediate medical advice/attention.[1]

Ingestion

Rinse mouth. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Get immediate medical advice/attention.

[1]

Fire and Explosion Hazard
Difluoromalonic acid is not flammable.[1]
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NFPA Fire Hazard: 0 - Materials that will not burn.[1]

NFPA Reactivity: 0 - Normally stable, even under fire exposure conditions, and not reactive

with water.[1]

In case of fire, wear gas-tight chemically protective clothing in combination with a self-

contained breathing apparatus.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of difluoromalonic acid is presented

below.

Property Value Source

CAS Number 1514-85-8 [1]

Molecular Formula C₃H₂F₂O₄ [1]

Molecular Weight 140.04 g/mol PubChem

Appearance White to off-white solid ---

Boiling Point 315.827 °C at 760 mmHg [2]

Density 1.789 g/cm³ [2]

Flash Point 144.808 °C [2]

Handling and Storage
Safe handling and storage practices are essential to minimize risks associated with

difluoromalonic acid.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1]
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Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working in a poorly ventilated area or when dusts are generated.[1]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[1] Emergency eye wash

fountains and safety showers should be readily available in the immediate work area.[1]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated area.[1] Difluoromalonic
acid is hygroscopic; store under an inert atmosphere.[1]

Incompatible Materials
Avoid contact with strong oxidizing agents, strong reducing agents, and strong bases.[1]

Experimental Protocols and Applications
While a specific, detailed protocol for the synthesis of difluoromalonic acid from its esters is

not readily available in the searched literature, a general approach involves the hydrolysis of

diethyl or dimethyl difluoromalonate. The following sections outline a plausible synthetic route

and potential applications based on the available information.

Synthesis of Difluoromalonic Acid via Hydrolysis of
Diethyl Difluoromalonate
This protocol is a generalized procedure based on the common hydrolysis of malonic esters.

Materials:

Diethyl difluoromalonate

Hydrochloric acid (concentrated) or Sulfuric acid (concentrated)

Water

Round-bottom flask
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Reflux condenser

Heating mantle

Magnetic stirrer

Rotary evaporator

Crystallization dish

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add diethyl

difluoromalonate.

Slowly add an excess of concentrated hydrochloric acid or sulfuric acid and water.

Heat the mixture to reflux with stirring. The reaction progress can be monitored by thin-layer

chromatography (TLC) or gas chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude difluoromalonic acid can be purified by recrystallization from a suitable solvent

system (e.g., water or an organic solvent mixture).

Note: The hydrolysis of sterically hindered or electron-deficient esters can be challenging. The

reaction conditions, including acid concentration, temperature, and reaction time, may need to

be optimized.

Decarboxylation of Difluoromalonic Acid
Malonic acids and their derivatives are known to undergo decarboxylation upon heating to yield

the corresponding carboxylic acid. This reaction can be a useful synthetic transformation.

General Procedure:

Place difluoromalonic acid in a suitable reaction vessel.
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Heat the acid to its melting point or in a high-boiling solvent.

Carbon dioxide will be evolved, and the reaction can be monitored by the cessation of gas

evolution.

The resulting difluoroacetic acid can be purified by distillation.

Logical Workflow for Decarboxylation:

Caption: Decarboxylation of difluoromalonic acid upon heating.

Role in Drug Development and Enzyme Inhibition
Gem-difluorinated compounds are of significant interest in drug development as the

difluoromethyl group can act as a bioisostere for a hydroxyl, thiol, or amine group, potentially

improving metabolic stability and binding affinity. While direct studies on the biological activity

of difluoromalonic acid are limited in the searched literature, its derivatives have shown

promise as enzyme inhibitors.

Mechanism of Enzyme Inhibition by Difluorinated
Compounds
Derivatives of difluoromalonic acid, particularly those containing a difluoroketone motif, have

been investigated as inhibitors of proteases, such as HIV-1 aspartic protease.[1] The

mechanism of inhibition often involves the formation of a stable, hydrated gem-diol species in

the enzyme's active site.[1] This gem-diol can mimic the tetrahedral transition state of peptide

bond hydrolysis, leading to potent inhibition.

Signaling Pathway of Competitive Enzyme Inhibition:

Caption: Competitive inhibition of an enzyme by a difluoromalonic acid derivative.

Potential as Antimicrobial Agents
Derivatives of difluoromalonic acid have also been explored as potential antimicrobial agents.

For instance, α,α-difluorophosphonate derivatives of fosmidomycin have shown potent

inhibition of 1-deoxy-d-xylulose 5-phosphate reductoisomerase (DXR), an essential enzyme in
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the MEP pathway for isoprenoid biosynthesis in many bacteria.[2] This pathway is absent in

humans, making DXR an attractive target for the development of new antibiotics.

Experimental Workflow for Antimicrobial Activity Screening:

Caption: Workflow for determining the antimicrobial activity of difluoromalonic acid
derivatives.

Conclusion
Difluoromalonic acid is a hazardous yet valuable reagent for researchers in organic synthesis

and drug discovery. A thorough understanding of its safety precautions and handling

procedures is essential for its safe use in the laboratory. While detailed experimental protocols

for its synthesis and direct biological applications are not extensively documented in the readily

available literature, its derivatives show significant potential as enzyme inhibitors and

antimicrobial agents. Further research into the synthesis, reactivity, and biological activity of

difluoromalonic acid and its analogs is warranted to fully exploit its potential in the

development of new therapeutics and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Inhibition and catalytic mechanism of HIV-1 aspartic protease - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Difluoromalonic
Acid: Safety, Handling, and Experimental Considerations]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b072460#difluoromalonic-acid-
safety-data-sheet-and-handling]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.mdpi.com/1420-3049/26/16/5111
https://www.benchchem.com/product/b072460?utm_src=pdf-body
https://www.benchchem.com/product/b072460?utm_src=pdf-body
https://www.benchchem.com/product/b072460?utm_src=pdf-body
https://www.benchchem.com/product/b072460?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/8551523/
https://pubmed.ncbi.nlm.nih.gov/8551523/
https://www.mdpi.com/1420-3049/26/16/5111
https://www.benchchem.com/product/b072460#difluoromalonic-acid-safety-data-sheet-and-handling
https://www.benchchem.com/product/b072460#difluoromalonic-acid-safety-data-sheet-and-handling
https://www.benchchem.com/product/b072460#difluoromalonic-acid-safety-data-sheet-and-handling
https://www.benchchem.com/product/b072460#difluoromalonic-acid-safety-data-sheet-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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